2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]-N-[2-(methylthio)phenyl]acetamide

• IUPAC Name: 2-[5-(2-fluorophenyl)tetrazol-2-yl]-N-(2-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C16H14FN5OS/c1-24-14-9-5-4-8-13(14)18-15(23)10-22-20-16(19-21-22)11-6-2-3-7-12(11)17/h2-9H,10H2,1H3,(H,18,23)
• InChI Key: LCDFOBDMQRSNNY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CN2N=C(N=N2)C3=CC=CC=C3F
• Molecular Formula: C16H14FN5OS
• Molecular Weight: 343.4 g/mol

Description

2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]-N-[2-(methylthio)phenyl]acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a tetrazole-based drug that has shown promising results in various laboratory experiments.

Mechanism of Action

The mechanism of action of 2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]-N-[2-(methylthio)phenyl]acetamide is not yet fully understood. However, it is believed that the compound induces apoptosis in cancer cells by activating the caspase pathway. The compound has also been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]-N-[2-(methylthio)phenyl]acetamide are still being studied. However, it has been shown to have a cytotoxic effect on cancer cells, and it has also been shown to inhibit the growth and proliferation of cancer cells in vitro. The compound has also been shown to have a low toxicity profile in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]-N-[2-(methylthio)phenyl]acetamide in lab experiments is its potential use as an anticancer agent. The compound has shown promising results in various laboratory experiments, and it has a low toxicity profile in animal studies. However, one of the limitations of using this compound is the complexity of its synthesis, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]-N-[2-(methylthio)phenyl]acetamide. One potential direction is the further study of its mechanism of action, which could lead to the development of more effective anticancer agents. Another potential direction is the optimization of the synthesis method to increase the yield and purity of the compound. Additionally, the compound could be studied for its potential use in other areas of scientific research, such as neuroscience and immunology.
Conclusion:
2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]-N-[2-(methylthio)phenyl]acetamide is a tetrazole-based compound that has shown promising results in various laboratory experiments. The compound has potential use as an anticancer agent, and it has a low toxicity profile in animal studies. While the synthesis of this compound can be complex, further study of its mechanism of action and optimization of the synthesis method could lead to the development of more effective anticancer agents and other scientific applications.

Synthesis Methods

The synthesis of 2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]-N-[2-(methylthio)phenyl]acetamide is a multistep process that involves the reaction of various chemicals. The exact method of synthesis can vary depending on the desired purity and yield of the compound. However, the general steps involved in the synthesis of this compound include the preparation of the tetrazole ring, the reaction of the tetrazole with the appropriate amine, and the subsequent reaction with the appropriate acid chloride.

Scientific Research Applications

2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]-N-[2-(methylthio)phenyl]acetamide has been extensively studied for its potential use in scientific research. This compound has shown promising results in various laboratory experiments, including its potential use as an anticancer agent. The compound has been shown to induce apoptosis in cancer cells, and it has also been shown to inhibit the growth of cancer cells in vitro.